Cas no 1076199-19-3 (2-2-(N-Boc-amino)propionylheptanedioic Acid 7-Ethyl Ester 1-Methyl Ester)

• Product Name: 2-2-(N-Boc-amino)propionylheptanedioic Acid 7-Ethyl Ester 1-Methyl Ester
• CAS No: 1076199-19-3
• MF: C₁₈H₃₁NO₇
• MW: 373.441246271133
• CID: 893967
• Update Time: 2026-04-29

2-2-(N-Boc-amino)propionylheptanedioic Acid 7-Ethyl Ester 1-Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-[2-(N-Boc-amino)propionyl]heptanedioic Acid 7-Ethyl Ester 1-Methyl Ester
• 7-O-ethyl 1-O-methyl 2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoyl]heptanedioate
• 2-2-(N-Boc-amino)propionylheptanedioic Acid 7-Ethyl Ester 1-Methyl Ester

Computed Properties

• Exact Mass: 373.21000

Experimental Properties

• PSA: 111.49000
• LogP: 2.58580

Additional information on 2-2-(N-Boc-amino)propionylheptanedioic Acid 7-Ethyl Ester 1-Methyl Ester

Introduction to 2-2-(N-Boc-amino)propionylheptanedioic Acid 7-Ethyl Ester 1-Methyl Ester (CAS No. 1076199-19-3)

The compound 2-2-(N-Boc-amino)propionylheptanedioic Acid 7-Ethyl Ester 1-Methyl Ester, identified by its CAS number 1076199-19-3, is a sophisticated organic molecule with significant implications in the field of pharmaceutical chemistry and bioconjugation. This compound belongs to a class of derivatives that exhibit promising properties for use in drug development, particularly in the synthesis of peptidomimetics and protease inhibitors. Its structural complexity, featuring both Boc-protected amino groups and ester functionalities, makes it a valuable intermediate in the construction of biologically active molecules.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional building blocks in the design of novel therapeutic agents. The presence of the N-Boc-amino moiety provides stability to the amine group during synthetic processes, while the heptanedioic acid backbone offers a rigid scaffold for further functionalization. The 7-Ethyl Ester and 1-Methyl Ester substituents contribute to the compound's solubility and reactivity, making it an attractive candidate for various biochemical applications.

In the realm of drug discovery, this compound has been explored for its potential in modulating enzyme activity. Specifically, its structural features are reminiscent of known inhibitors targeting serine proteases, which are critical enzymes in numerous physiological pathways. The ability to fine-tune the molecular structure through esterification and amine protection allows chemists to optimize binding interactions with biological targets. This flexibility has been leveraged in recent studies aimed at developing more selective and potent protease inhibitors.

One notable application of 2-2-(N-Boc-amino)propionylheptanedioic Acid 7-Ethyl Ester 1-Methyl Ester is in the synthesis of peptidomimetics—molecules designed to mimic the bioactivity of natural peptides without their drawbacks, such as poor stability or immunogenicity. The Boc-protected amine group serves as a temporary blocking agent during peptide elongation, ensuring controlled reaction conditions. Once the desired peptide sequence is assembled, the Boc group can be removed under mild acidic conditions, revealing a free amine for further derivatization.

Recent research has also demonstrated the utility of this compound in constructing macrocyclic peptides, which are known for their enhanced binding affinity and resistance to enzymatic degradation. By incorporating 2-2-(N-Boc-amino)propionylheptanedioic Acid 7-Ethyl Ester 1-Methyl Ester as a key intermediate, scientists have been able to create cyclic structures with improved pharmacokinetic profiles. These advancements underscore the compound's role as a cornerstone in peptidomimetic chemistry.

The ester functionalities in this molecule contribute to its versatility as a synthetic intermediate. They can be selectively hydrolyzed under different conditions to generate carboxylic acid groups, which are essential for forming amide bonds—a fundamental linkage in protein synthesis. This reactivity has been exploited in synthetic strategies aimed at constructing complex polypeptides with precise structural motifs.

Moreover, the heptanedioic acid backbone provides a scaffold that can be further modified through various chemical transformations. For instance, it can undergo reduction to form diols or oxidation to yield diketones, enabling access to diverse molecular architectures. Such modifications are crucial for tailoring the physicochemical properties of drug candidates, including solubility, lipophilicity, and metabolic stability.

In recent years, computational methods have been increasingly employed to predict the biological activity of compounds like 2-2-(N-Boc-amino)propionylheptanedioic Acid 7-Ethyl Ester 1-Methyl Ester. Molecular docking simulations have revealed potential binding modes with target enzymes, providing insights into how structural modifications can enhance binding affinity. These computational approaches complement experimental efforts by allowing rapid screening of virtual libraries and identification of promising lead compounds.

The compound's relevance extends beyond academic research; it has garnered attention from pharmaceutical companies seeking novel starting materials for drug development programs. Its well-defined structure and predictable reactivity make it an ideal candidate for large-scale synthesis and optimization campaigns. As drug discovery continues to evolve toward more efficient and sustainable methodologies, intermediates like this one play a pivotal role in accelerating the pipeline from bench to market.

The synthesis of 2-2-(N-Boc-amino)propionylheptanedioic Acid 7-Ethyl Ester 1-Methyl Ester involves multi-step organic transformations that highlight modern synthetic techniques. Key steps include condensation reactions to form amide bonds, protection-deprotection strategies involving Boc groups, and selective esterification at multiple positions on the heptanedioic acid chain. These synthetic protocols demonstrate the compound's utility not only as a target molecule but also as a tool for advancing synthetic methodologies.

Future directions in research may explore derivatization strategies aimed at enhancing bioavailability or improving target specificity. For instance, incorporating fluorine atoms or other heteroatoms into the structure could modulate metabolic pathways or interactions with biological receptors. Such modifications would build upon the foundational work established by initial studies using this intermediate.

In conclusion,2-2-(N-Boc-amino)propionylheptanedioic Acid 7-Ethyl Ester 1-Methyl Ester (CAS No. 1076199-19-3) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional versatility. Its applications in peptidomimetic synthesis, protease inhibition, and macrocyclic peptide construction underscore its importance as a synthetic building block. As research progresses，this compound will continue to serve as a cornerstone for developing innovative therapeutic agents that address unmet medical needs.